Cas no 730940-38-2 ((methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: (methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 730940-38-2
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6579082
• PubChem ID: 2416938
• Update Time: 2024-01-02

(methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AKOS002489055
• HMS2294D03
• SR-01000041421-1
• SR-01000041421
• EN300-26582030
• SMR000154647
• MLS000568444
• 2-(Methylamino)-2-oxoethyl 2-(methylthio)nicotinate
• 730940-38-2
• starbld0008080
• Z18837134

• Inchi： 1S/C10H12N2O3S/c1-11-8(13)6-15-10(14)7-4-3-5-12-9(7)16-2/h3-5H,6H2,1-2H3,(H,11,13)
• InChI Key： XIYHUJXSDWCEKO-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)OCC(NC)=O)=CC=CN=1

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids